Cas no 1805986-25-7 (4-(Difluoromethyl)-5-fluoro-6-nitropicolinic acid)

• Product Name: 4-(Difluoromethyl)-5-fluoro-6-nitropicolinic acid
• CAS No: 1805986-25-7
• MF: C₇H₃F₃N₂O₄
• MW: 236.104932069778
• CID: 4883696
• Update Time: 2025-05-20

4-(Difluoromethyl)-5-fluoro-6-nitropicolinic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-5-fluoro-6-nitropicolinic acid
• 4-(Difluoromethyl)-3-fluoro-2-nitropyridine-6-carboxylic acid

• Inchi： 1S/C7H3F3N2O4/c8-4-2(5(9)10)1-3(7(13)14)11-6(4)12(15)16/h1,5H,(H,13,14)
• InChI Key： BDJMEVNYNVLLNP-UHFFFAOYSA-N
• SMILES： FC1=C([N+](=O)[O-])N=C(C(=O)O)C=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 296
• XLogP3: 1.6
• Topological Polar Surface Area: 96

Additional information on 4-(Difluoromethyl)-5-fluoro-6-nitropicolinic acid

Introduction to 4-(Difluoromethyl)-5-fluoro-6-nitropicolinic Acid (CAS No. 1805986-25-7)

4-(Difluoromethyl)-5-fluoro-6-nitropicolinic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. With the CAS number 1805986-25-7, this compound represents a fascinating molecule that combines fluorine and nitro functional groups, making it a valuable candidate for further investigation in various scientific domains.

The compound's molecular structure, characterized by its difluoromethyl and fluoro substituents, contributes to its distinct chemical behavior. These fluorine atoms introduce electron-withdrawing effects, which can influence the reactivity and stability of the molecule. The presence of a nitro group further enhances its potential utility in synthetic chemistry and drug development.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced bioavailability, metabolic stability, and binding affinity to biological targets. The combination of fluorine atoms in 4-(Difluoromethyl)-5-fluoro-6-nitropicolinic acid makes it an attractive scaffold for designing novel therapeutic agents. Researchers have been exploring its potential in developing inhibitors for various enzymes and receptors involved in critical biological pathways.

One of the most compelling aspects of this compound is its role in medicinal chemistry. The nitro group can be reduced to an amine, providing a versatile handle for further functionalization. This property is particularly useful in the synthesis of more complex molecules, such as protease inhibitors or kinase inhibitors, which are essential in treating a wide range of diseases.

The difluoromethyl group is another key feature that contributes to the compound's appeal. This moiety is known to improve the pharmacokinetic properties of drug candidates by increasing their lipophilicity and reducing their susceptibility to metabolic degradation. Additionally, the fluoro substituent can enhance the binding affinity of a molecule to its target by influencing electronic distributions and steric interactions.

Recent studies have highlighted the compound's potential in the development of anticancer agents. Researchers have demonstrated that derivatives of 4-(Difluoromethyl)-5-fluoro-6-nitropicolinic acid can exhibit inhibitory effects on key enzymes involved in tumor growth and progression. The ability to modulate these enzymes using fluorinated compounds opens up new avenues for cancer therapy.

The compound's application extends beyond oncology. It has also shown promise in the treatment of infectious diseases, where its structural features enable it to interact with bacterial enzymes and disrupt essential metabolic pathways. The combination of fluorine atoms enhances its ability to penetrate bacterial cell membranes, making it an effective candidate for antibiotic development.

In addition to its therapeutic potential, 4-(Difluoromethyl)-5-fluoro-6-nitropicolinic acid has been explored in materials science. Its unique chemical properties make it suitable for use as a building block in the synthesis of advanced materials with specific functionalities. For instance, researchers have investigated its role in creating polymers with enhanced thermal stability and mechanical strength.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the fluorine and nitro groups efficiently. These synthetic strategies ensure high yields and purity, which are crucial for subsequent applications in pharmaceutical research.

The safety profile of 4-(Difluoromethyl)-5-fluoro-6-nitropicolinic acid is another important consideration. While preliminary studies suggest that it is well-tolerated under controlled conditions, further research is needed to fully understand its toxicological properties. Comprehensive characterization using spectroscopic methods (e.g., NMR, IR) and crystallographic techniques (e.g., X-ray diffraction) has provided valuable insights into its molecular structure and behavior.

In conclusion, 4-(Difluoromethyl)-5-fluoro-6-nitropicolinic acid (CAS No. 1805986-25-7) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it an excellent candidate for drug discovery, material science, and advanced chemical synthesis. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in future scientific advancements.